Cas no 725704-79-0 (2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide)

• Product Name: 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide
• CAS No: 725704-79-0
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 4716433
• Update Time: 2025-05-26

2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-chloro-2-methoxyphenyl)benzamide
• ST45008804
• R9042
• (2-aminophenyl)-N-(3-chloro-2-methoxyphenyl)carboxamide
• 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide

• Inchi： 1S/C14H13ClN2O2/c1-19-13-10(15)6-4-8-12(13)17-14(18)9-5-2-3-7-11(9)16/h2-8H,16H2,1H3,(H,17,18)
• InChI Key： AROSSPUARKQIDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)NC(C1C=CC=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4

Additional information on 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide

Comprehensive Overview of 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide (CAS No. 725704-79-0)

2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide, with the CAS number 725704-79-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both amino and methoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique structural features, which include a chloro-substituted phenyl ring and a benzamide backbone.

In recent years, the demand for 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide has increased, driven by its relevance in drug discovery and development. The compound's CAS no 725704-79-0 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. Its structural similarity to other bioactive benzamide compounds has led to investigations into its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in precision medicine, where targeted therapies are highly sought after.

One of the key reasons for the growing interest in 725704-79-0 is its role in the synthesis of novel small-molecule drugs. The compound's chloro and methoxy substituents provide opportunities for further chemical modifications, enabling researchers to fine-tune its pharmacological properties. This adaptability is crucial in addressing challenges such as drug resistance and improving bioavailability. Additionally, the amino group in the structure offers a reactive site for coupling with other pharmacophores, expanding its utility in combinatorial chemistry.

From an industrial perspective, 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide is valued for its potential in agrochemical applications. The chlorophenyl moiety is a common feature in many herbicides and pesticides, making this compound a candidate for developing new crop protection agents. With the increasing focus on sustainable agriculture, researchers are exploring eco-friendly derivatives of 725704-79-0 that minimize environmental impact while maintaining efficacy.

The synthesis of 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide typically involves multi-step organic reactions, including amide coupling and aromatic substitution. These processes are optimized to achieve high yields and purity, which are critical for its use in high-value applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. The availability of detailed synthetic protocols for CAS no 725704-79-0 has facilitated its adoption in both academic and industrial settings.

In the context of green chemistry, efforts are underway to develop more sustainable methods for producing 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide. Researchers are investigating catalytic systems and solvent-free reactions to reduce waste and energy consumption. These innovations align with global initiatives to promote environmentally friendly chemical manufacturing. The compound's benzamide core also makes it a subject of interest in the development of biodegradable materials, further expanding its potential applications.

Another area where 725704-79-0 is gaining traction is in the field of material science. Its aromatic structure and functional groups make it a promising building block for designing advanced polymers and coatings. The methoxy group, in particular, can influence the thermal and mechanical properties of these materials, making them suitable for high-performance applications. This interdisciplinary relevance underscores the compound's versatility beyond traditional pharmaceutical uses.

As the scientific community continues to explore the potential of 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide, its CAS number 725704-79-0 remains a focal point in literature and patent filings. The compound's ability to serve as a precursor for various bioactive molecules positions it as a valuable asset in drug discovery pipelines. With ongoing advancements in synthetic methodologies and computational modeling, the future holds exciting possibilities for this benzamide derivative.

In summary, 2-Amino-N-(3-chloro-2-methoxyphenyl)benzamide (725704-79-0) is a multifaceted compound with significant implications across multiple industries. Its structural features, including the amino, chloro, and methoxy groups, contribute to its wide-ranging applications. Whether in pharmaceuticals, agrochemicals, or material science, this compound exemplifies the intersection of chemistry and innovation. As research progresses, its role in addressing contemporary challenges is expected to grow, solidifying its place in the scientific landscape.